Cas no 894773-86-5 (5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate)
894773-86-5 structure
Product Name:5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate
CAS No:894773-86-5
MF:C18H22O6S2
MW:398.493683338165
CID:1063746
PubChem ID:131667974
Update Time:2025-04-20
5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate
- 5-Methyl-2-[(methylsulfonyl)oxy]-
- [3-(5-Methyl-2-methylsulfonyloxyphenyl)-3-phenylpropyl] methanesulfonate
- A-phenylbenzenepropanol 1-Methanesulfonate
- 894773-86-5
- 5-Methyl-2-[(methylsulfonyl)oxy]-gamma-phenylbenzenepropanol 1-Methanesulfonate
- DB-263611
- 5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate
-
- Inchi: 1S/C18H22O6S2/c1-14-9-10-18(24-26(3,21)22)17(13-14)16(11-12-23-25(2,19)20)15-7-5-4-6-8-15/h4-10,13,16H,11-12H2,1-3H3
- InChI Key: PLWNVVFBYMNKJD-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCC(C1C=CC=CC=1)C1C=C(C)C=CC=1OS(C)(=O)=O
Computed Properties
- Exact Mass: 398.08578076g/mol
- Monoisotopic Mass: 398.08578076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 104Ų
5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M320255-100mg |
5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate |
894773-86-5 | 100mg |
$207.00 | 2023-05-17 | ||
| TRC | M320255-1g |
5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate |
894773-86-5 | 1g |
$ 1200.00 | 2023-09-07 | ||
| TRC | M320255-1000mg |
5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate |
894773-86-5 | 1g |
$1642.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-482988-100mg |
5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate, |
894773-86-5 | 100mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-482988-100 mg |
5-Methyl-2-[(methylsulfonyl)oxy]-γ-phenylbenzenepropanol 1-Methanesulfonate, |
894773-86-5 | 100MG |
¥2,858.00 | 2023-07-11 |
5-Methyl-2-(methylsulfonyl)oxy-γ-phenylbenzenepropanol 1-Methanesulfonate Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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